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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the methods used to study the

phosphorylation of coronin proteins, a family of actin-binding proteins involved in various

cellular processes. Understanding the regulation of coronin function through phosphorylation is

crucial for elucidating its role in cell motility, phagocytosis, and signal transduction, and for

identifying potential therapeutic targets.

Introduction to Coronin Phosphorylation
Coronins are a conserved family of WD repeat-containing proteins that play a significant role in

actin cytoskeleton dynamics.[1] Their function is intricately regulated by post-translational

modifications, with phosphorylation being a key mechanism. Phosphorylation of different

coronin isoforms at specific serine, threonine, or tyrosine residues has been shown to modulate

their interaction with other proteins, their subcellular localization, and their impact on cellular

processes.[2][3][4]

Key kinases involved in coronin phosphorylation include Protein Kinase C (PKC), Cyclin-

Dependent Kinase 5 (CDK5), and Src kinase.[5][6][7] These kinases act on specific coronin

isoforms and residues to regulate distinct cellular events. For instance, PKC-mediated

phosphorylation of Coronin 1B at Serine 2 disrupts its interaction with the Arp2/3 complex,

thereby affecting cell motility.[3][7][8][9]
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This document provides detailed protocols for the identification and characterization of coronin

phosphorylation, including methods for in vivo and in vitro analysis, phosphosite mapping, and

the investigation of the functional consequences of phosphorylation.

Quantitative Data Summary
The following tables summarize key quantitative findings from studies on coronin

phosphorylation.

Table 1: Identified Phosphorylation Sites and Kinases for Mammalian Coronins

Coronin
Isoform

Phosphorylati
on Site

Kinase
Cellular
Process
Affected

Reference

Coronin 1A (p57) Ser-2 PKC
Interaction with

actin
[10][11]

Thr-412 PKCα

Intracellular

distribution

during

phagocytosis

[5][10]

Thr-418/Thr-424

(murine)
CDK5

Association with

Gαs and cAMP

production

[5][6]

Coronin 1B Ser-2 PKC

Interaction with

Arp2/3 complex,

cell motility

[3][7][8]

Coronin 1C Not specified Likely PKC [3]

Coronin 3 (1C) Ser-463 Not specified

Oligomerization

state and cellular

localization

[2]

Coronin 7 Tyr-288, Tyr-758 Src
Membrane

association
[2]
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Table 2: Effects of Phosphorylation on Coronin Interactions

Coronin
Isoform

Phosphorylati
on Event

Interacting
Protein

Effect of
Phosphorylati
on

Reference

Coronin 1A (p57)
Phosphorylation

at Thr-412
Actin

Decreased

affinity
[11]

Coronin 1B
Phosphorylation

at Ser-2
Arp2/3 complex

Weakened

interaction
[3][7][8]

Coronin 1A
Phosphorylation

at Thr-418/424
Gαs

Increased

association
[6]

Coronin 7
Tyrosine

phosphorylation
AP-1 Binding to AP-1 [2]

Signaling Pathways
The phosphorylation of coronin is integrated into complex signaling pathways that regulate

cytoskeletal dynamics.
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PMA / 
Extracellular Signal PKC

activates
Coronin 1B

phosphorylates

Arp2/3 Complex

binds

Coronin 1B-pS2
dissociates from

Actin Branching
promotes

Cell Motility
drives

Phagocytosis

PKCα

activates

Coronin 1A on Phagosome

phosphorylates

Coronin 1A-pT412 (Cytosolic)

dissociates from phagosome

Phagosome-Lysosome
Fusion

permits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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